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Compound Focus: Phenyl fluorosulfate

CAS No.: 330-00-7

Cat. No.: S3339751

The table below consolidates the key experimental findings for a pyrazole-5-fluorosulfate compound known

as K3, which has been identified as a selective Butyrylcholinesterase (BuChE) inhibitor [1] [2].

Assessment Area Experimental Model/Assay Key Results & Data

| Target Inhibition [1] | In vitro enzyme inhibition assays (Ellman's method) using eqBuChE (horse) and
hBuChE (human). | ICso = 0.79 pM (eqBuChE) ICso = 6.59 pM (hBuChE) Ki = 0.77 pM (Reversible,
mixed-type inhibitor) | | Selectivity [1] | Comparative assessment against Acetylcholinesterase (AChE). |
Showed selectivity for BuChE over AChE. | | Cellular & Preclinical Effects [1] | Neuroprotection assay;
In vivo mouse model (APi-42-induced cognitive impairment). | Remarkable neuroprotective effect;
Improved Afi-s2-induced cognitive impairment. | | Drug-like Properties [1] | Toxicological profiling;
Blood-Brain Barrier (BBB) penetration assessment. | Safe toxicological profile; demonstrated BBB

penetration. |

Detailed Experimental Protocols

For researchers looking to replicate or understand the basis of the above data, here are the methodologies for

the key assays cited.
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1. Cholinesterase (ChE) Inhibition Assay [1] This protocol is used to determine the ICso values, which

indicate the concentration of a compound required to inhibit half of the enzyme activity.

e Enzyme Sources: Electric eel AChE (C3389; Sigma), horse serum BuChE (C4290; Sigma), human
AChE (C1682; Sigma), and human BuChE (B4186; Sigma).

¢ Procedure: The assay is performed in a 48-well or 96-well plate. Enzymes are pre-incubated with
various concentrations of the test compound for 20 minutes at 37°C. The reaction is then initiated by
adding the substrate (acetylthiocholine iodide for AChE or butyrylthiocholine iodide for BuChE) and
5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB). The yellow anion 5-thio-2-nitrobenzoic acid is produced
upon hydrolysis of the substrate by the enzyme.

¢ Measurement & Analysis: The change in absorbance at 410 nm (for 48-well plates) or 412 nm (for
96-well plates) is measured. The percentage of enzyme inhibition is calculated, and the ICso values
are determined from the inhibition curves using statistical software (e.g., SPSS 17.0).

2. Kinetic Studies for Mechanism of Inhibition [1] This study determines the inhibition mechanism (e.g.,

competitive, non-competitive) and the dissociation constant (Ki).

e Procedure: The assay conditions are similar to the inhibition assay, but it is run with six different
concentrations of the substrate (butyrylthiocholine iodide, 0.1-1 mM) and four different concentrations
of the inhibitor (compound K3, 0-1.6 pM).

¢ Analysis: The catalytic activity of BUChE is measured across these different conditions. By analyzing
how the reaction velocity changes with substrate concentration in the presence of the inhibitor, the
mechanism (reported as mixed and non-competitive for K3) and the Ki value can be derived.

Mechanisms and Workflows

The following diagrams, created using Graphviz, illustrate the proposed mechanism of action of compound

K3 and the workflow for its early-stage biological assessment.
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Workflow for Early-Stage Biological Assessment

Research Context and Applications

The biological interest in phenyl fluorosulfates is largely driven by Sulfur Fluoride Exchange (SuFEx)
chemistry, which is a class of "click chemistry” useful for creating diverse compounds and modifying

complex molecules [3]. Beyond Alzheimer's disease, recent studies highlight other potential applications:

e PET Imaging: An ultrafast isotopic exchange method has been developed for synthesizing aryl
[*8F]fluorosulfates, creating novel probes for Positron Emission Tomography (PET) to image diseases
like cancer [4].

¢ Oncology: Molecular docking studies suggest that fluorosulfate-containing benzoxazole derivatives
may act as anaplastic lymphoma kinase (ALK) inhibitors, indicating potential as anti-cancer agents

[5].
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e Protease Inhibition: Ortho-substituted phenyl fluorosulfates have been identified as potent
covalent inhibitors of human neutrophil elastase (hNE), a serine protease, showcasing the utility of
this chemotype in targeting different enzymes [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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